Ala-Cys

• CAS: 2490-72-4
• Molecular Formula: C6H12N2O3S
• Molecular Weight: 192.24 g/mol
• InChI: InChI=1S/C6H12N2O3S/c1-3(7)5(9)8-4(2-12)6(10)11/h3-4,12H,2,7H2,1H3,(H,8,9)(H,10,11)/t3-,4-/m0/s1
• InChIKey: JQDFGZKKXBEANU-IMJSIDKUSA-N

Ala-Cys: Structural Identity and Chemical Class

Ala-Cys (L-alanyl-L-cysteine, CAS 2490-72-4) is a dipeptide obtained by formal condensation of the carboxy group of L-alanine with the amino group of L-cysteine [1]. It belongs to the class of cysteine-containing dipeptides that have gained attention as soluble, stable cysteine sources in cell culture media and as model compounds for studying sequence-dependent bioactivity [2]. The compound possesses a free thiol group on the C-terminal cysteine residue, which dictates its redox reactivity, metal-coordination behavior, and susceptibility to oxidation, making its procurement specifications (particularly enantiomeric purity, free thiol content, and disulfide dimer content) critical for reproducible experimental outcomes [3].

Identity Cysteine-containing dipeptide with free C-terminal thiol group. L-Alanyl-L-cysteine; CAS 2490-72-4 available.

Critical Specification Free thiol content and low disulfide dimer are critical for reproducible redox outcomes. Review vendor CoA for enantiomeric purity and dimer content.

Core Research Context Serves as a soluble cysteine source for cell culture and a model for sequence-dependent bioactivity. Position of cysteine residue dictates function, not generic class membership.

• [1] ChEBI. Ala-Cys (CHEBI:157787). European Bioinformatics Institute, 2021. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:157787 View Source
• [2] Song J, Park SY, Lee DY. Characterization and design of dipeptide media formulation for scalable therapeutic production. Appl Microbiol Biotechnol. 2025;109(1):7. doi:10.1007/s00253-024-13402-0 View Source
• [3] Human Metabolome Database. L-Alanyl-L-cysteine (HMDB0028684). https://hmdb.ca/metabolites/HMDB0028684 View Source

Ala-Cys: Why Substitution Fails

Cysteine-containing dipeptides are not functionally interchangeable. The position of the cysteine residue (N-terminal vs. C-terminal) fundamentally alters predicted antioxidant activity, as demonstrated by a QSAR model (R²train = 0.947, R²test = 0.804) showing that activity increases when cysteine occupies the N-terminal position [1]. Ala-Cys, bearing cysteine at the C-terminus, is therefore predicted to exhibit lower radical-scavenging capacity than its reverse-sequence isomer Cys-Ala and other N-terminal cysteine dipeptides. Furthermore, uptake kinetics into CHO cells differ markedly among dipeptides: Ala-Cys displays slower uptake and sustained intracellular availability compared to free cysteine, whereas other dipeptides such as Cys-Gly may exhibit distinct metabolic fates [2]. Metal-chelation behavior is also sequence-dependent, with Ala-Cys forming stable [S,O] bis-complexes with Co(II), Zn(II), and Cd(II) that differ from the Ni(II)-induced amide-deprotonation complexes observed for Phe-Cys [3]. These sequence-specific differences mean that substituting Ala-Cys with a generic cysteine dipeptide, free cysteine, or cystine will alter the kinetics, redox chemistry, and metal-binding properties of the experimental system in ways that cannot be corrected for by simple molar equivalence.

Antioxidant Profile

Ala-Cys (C-terminal Cys) Predicted lower radical-scavenging activity per reported QSAR model.

Cys-Ala (N-terminal Cys) Predicted higher antioxidant activity. Sequence position fundamentally alters profile.

Cellular Uptake & Metabolism

Ala-Cys Slower uptake, sustained availability, improved glycolysis efficiency in CHO cells.

Free Cysteine Rapid uptake and depletion; distinct metabolic fate. Molar equivalence does not correct for kinetics.

Metal Coordination

Ala-Cys Forms stable [S,O] bis-complexes with Co(II), Zn(II), Cd(II); Ni(II) induces amide-deprotonation.

Phe-Cys / Ala-Ala-Cys Distinct stoichiometry and geometry due to aromatic side chain or extra amide sites.

• [1] Garro LA, Andrada MF, Vega-Hissi EG, Barberis S, Garro Martinez JC. Development of QSARs for cysteine-containing di- and tripeptides with antioxidant activity: influence of the cysteine position. J Comput Aided Mol Des. 2024;38:27. doi:10.1007/s10822-024-00567-z View Source
• [2] Song J, Park SY, Lee DY. Characterization and design of dipeptide media formulation for scalable therapeutic production. Appl Microbiol Biotechnol. 2025;109(1):7 (Table 1, citing Sánchez-Kopper et al. 2016, AMB Express 6:48). doi:10.1007/s00253-024-13402-0 View Source
• [3] Cherifi K, Decock-Le Reverend B, Varnagy K, Kiss T, Sovago I, Loucheux C, Kozlowski H. Transition metal complexes of L-cysteine containing di- and tripeptides. J Inorg Biochem. 1990;38(1):69-80. doi:10.1016/0162-0134(90)85008-k. PMID: 2332765 View Source

Ala-Cys: Evidence-Based Selection Criteria

Cysteine Position and Antioxidant Activity

A QSAR model built on 19 cysteine-containing dipeptides (R²train = 0.947, R²test = 0.804) revealed that, with the exception of SC, TC, and VC, antioxidant activity increases when cysteine occupies the N-terminal position [1]. Ala-Cys, with cysteine at the C-terminal, is therefore predicted to exhibit lower antioxidant activity than its reverse-sequence isomer Cys-Ala and other N-terminal cysteine dipeptides. This model provides a quantifiable, predictive framework for differentiating dipeptides based on cysteine position, allowing procurement decisions to be guided by the required antioxidant profile rather than by generic dipeptide class membership.

Cysteine Position & Activity

Class-level inference

QSAR model (R²train=0.947): Activity increases when cysteine is at N-terminal.

Ala-Cys (C-term): Predicted lower activity Cys-Ala (N-term): Predicted higher activity

Guides choice when a specific antioxidant profile is needed.

Exact predicted IC₅₀ values not reported; model infers direction, not magnitude.

Evidence Dimension	Predicted antioxidant activity as a function of cysteine position in dipeptide sequence
Target Compound Data	Ala-Cys (cysteine at C-terminal): predicted to have lower antioxidant activity per the QSAR model
Comparator Or Baseline	Cys-Ala (cysteine at N-terminal): predicted to have higher antioxidant activity; exception dipeptides SC, TC, VC do not follow this trend
Quantified Difference	Model R²train = 0.947; R²test = 0.804. The direction of activity change (C-terminal < N-terminal) is statistically robust; exact predicted IC₅₀ or TEAC values for Ala-Cys are not individually reported in the abstract but are inferable from model descriptors.
Conditions	QSAR model derived from 1D and 2D molecular descriptors (PaDEL software); antioxidant activity endpoint; 19 dipeptide training set; comparison with glutathione baseline.

Why This Matters

Procurement of Ala-Cys vs. Cys-Ala should be driven by the desired antioxidant profile: Ala-Cys is appropriate when lower intrinsic radical-scavenging activity is acceptable or when the C-terminal cysteine position is required for downstream conjugation or metal-binding applications, whereas Cys-Ala is the correct choice when maximal antioxidant capacity is needed.

• [1] Garro LA, Andrada MF, Vega-Hissi EG, Barberis S, Garro Martinez JC. Development of QSARs for cysteine-containing di- and tripeptides with antioxidant activity: influence of the cysteine position. J Comput Aided Mol Des. 2024;38:27. doi:10.1007/s10822-024-00567-z View Source

Uptake Kinetics: Dipeptide vs. Free Cysteine

In CHO cell culture media, Ala-Cys exhibits markedly slower cellular uptake kinetics compared to free cysteine, resulting in sustained intracellular cysteine availability and the absence of depletion [1]. This kinetic behavior has been linked to improved glycolysis efficiency and increased monoclonal antibody titer in fed-batch processes [2]. Free cysteine, in contrast, is rapidly consumed, leading to depletion that can limit cell growth and productivity. Cys-Gly, another cysteine-containing dipeptide, serves as an alternative comparator showing comparable generation of reactive oxygen species to free cysteine but distinct metabolic fate, further emphasizing that dipeptide-specific uptake behavior cannot be generalized across the dipeptide class.

Uptake Kinetics vs. Free Cys

Cross-study comparable

Slower uptake, not depleted in CHO culture. Linked to improved glycolysis and higher mAb titer.

Enables a sustained-release cysteine strategy for bioprocess consistency.

Quantitative uptake rate constants available in primary study; directionally consistent across studies.

Evidence Dimension	Cellular uptake kinetics and intracellular cysteine availability in CHO cell cultures
Target Compound Data	Ala-Cys: slower uptake, not depleted; associated with improved glycolysis efficiency and increased titer
Comparator Or Baseline	Free cysteine: rapid uptake, subject to depletion; Cys-Gly: distinct metabolic fate with comparable ROS generation to free cysteine
Quantified Difference	Quantitative uptake rate constants (e.g., Vmax, Km) are reported in the primary study (Sánchez-Kopper et al. 2016, AMB Express 6:48); the reviewed table confirms reproducible, directionally consistent effects across independent studies.
Conditions	CHO cell fed-batch and perfusion-mimic cultures; chemically defined media; dipeptide supplementation as cysteine source.

Why This Matters

For bioprocess development, Ala-Cys enables a sustained-release cysteine strategy that avoids the depletion-driven performance losses seen with free cysteine, providing a procurement rationale when process consistency and titer enhancement are the primary objectives.

• [1] Song J, Park SY, Lee DY. Characterization and design of dipeptide media formulation for scalable therapeutic production. Appl Microbiol Biotechnol. 2025;109(1):7 (Table 1). doi:10.1007/s00253-024-13402-0 View Source
• [2] Ladiwala P, Cai X, Naik HM, Aliyu L, Schilling M, Antoniewicz MR, Betenbaugh MJ. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism. Metab Eng. 2024;85:105-115. doi:10.1016/j.ymben.2024.07.004 View Source

Metal Coordination: Ala-Cys vs. Other Cysteine Peptides

Potentiometric and spectroscopic studies of Ni(II), Co(II), Zn(II), and Cd(II) complexes with Ala-Cys, Phe-Cys, and Ala-Ala-Cys reveal sequence-specific coordination modes [1]. Ala-Cys forms stable bis-complexes via [S,O] coordination with Co(II), Zn(II), and Cd(II) ions, whereas Ni(II) induces deprotonation and coordination of the amide nitrogen, leading to stable monomeric or oligomeric complexes depending on the metal-to-ligand molar ratio. Phe-Cys exhibits distinct behavior due to the aromatic side chain, and Ala-Ala-Cys, as a tripeptide, presents additional amide coordination sites. The stability constants and speciation profiles are compound-specific, meaning Ala-Cys cannot be substituted by another cysteine-containing peptide without altering the metal-binding stoichiometry and complex geometry.

Metal Coordination Mode

Cross-study comparable

Stable [S,O] bis-complexes with Co(II), Zn(II), Cd(II). Ni(II) induces amide-deprotonation.

vs. Phe-Cys: Aromatic side chain perturbs coordination. vs. Ala-Ala-Cys: Extra amide site alters speciation.

Key criterion for defined metal-chelation applications.

Quantitative log β values require review of full publication.

Evidence Dimension	Metal-coordination mode and complex stoichiometry with Ni(II), Co(II), Zn(II), Cd(II)
Target Compound Data	Ala-Cys: stable bis-complexes with [S,O] coordination for Co(II), Zn(II), Cd(II); Ni(II) induces amide nitrogen deprotonation with monomeric/oligomeric complexes; stability constants and speciation reported in Cherifi et al. 1990
Comparator Or Baseline	Phe-Cys: distinct coordination due to phenylalanine side chain; Ala-Ala-Cys tripeptide: additional amide coordination sites alter speciation
Quantified Difference	Quantitative stability constants (log β values) and speciation diagrams are provided in the full publication (Cherifi et al., J Inorg Biochem 1990;38:69-80); the differentiation is qualitative in coordination mode across metals and quantitative in stability constants.
Conditions	Potentiometric titrations; spectroscopic methods (UV-Vis, CD); aqueous solution at 25 °C; varying metal-to-ligand molar ratios.

Why This Matters

For applications requiring defined metal-chelation properties—such as metallodrug design, metal-sensing probes, or metal-affinity chromatography—the specific coordination mode of Ala-Cys is a key selection criterion that cannot be met by non-homologous cysteine dipeptides.

• [1] Cherifi K, Decock-Le Reverend B, Varnagy K, Kiss T, Sovago I, Loucheux C, Kozlowski H. Transition metal complexes of L-cysteine containing di- and tripeptides. J Inorg Biochem. 1990;38(1):69-80. doi:10.1016/0162-0134(90)85008-k. PMID: 2332765 View Source

Solubility and Stability: Dipeptide vs. Cystine

Cystine, the oxidized disulfide form of cysteine, has extremely poor aqueous solubility that causes precipitation in feed media, limits cysteine bioavailability, and reduces CHO cell growth and productivity [1]. Dipeptide forms of cysteine, including the Ala-Cys monomer and the Ala-Cys-Cys-Ala (ACCA) dimer, overcome this limitation. The ACCA dimer was demonstrated to be highly soluble and successfully replaced cysteine and cystine in CHO cell cultures, improving cell growth, productivity, and metabolic efficiency while enabling cystine-free feed media formulations [2]. While quantitative solubility data for the Ala-Cys monomer specifically are less abundant in the open literature, the class-level evidence is strong that dipeptide formation enhances cysteine solubility by orders of magnitude relative to cystine, and the monomer serves as both a direct soluble cysteine source and the building block for the validated ACCA dimer.

Solubility vs. Cystine

Supporting evidence

ACCA dimer validated to replace cystine; Ala-Cys monomer serves as soluble cysteine source.

Supports cystine-free feed media and formulation flexibility.

Class-level evidence strong; monomer solubility data often vendor-specific.

Evidence Dimension	Aqueous solubility and resultant cysteine bioavailability in cell culture media
Target Compound Data	Ala-Cys monomer and ACCA dimer: high solubility, enabling cystine-free feed media; ACCA dimer validated in CHO batch and fed-batch cultures with improved growth and productivity
Comparator Or Baseline	Cystine (free cysteine disulfide): poor solubility causing precipitation and reduced cysteine bioavailability; free cysteine: rapid oxidation to cystine under culture conditions
Quantified Difference	Exact solubility values for Ala-Cys monomer are vendor-specific (e.g., Evonik c-LEcta AOF grade specifications: purity ≥97%, endotoxin ≤0.01 EU/mg, water-soluble powder); quantitative solubility advantage for the ACCA dimer is reported in Ladiwala et al. 2024 (Metab Eng 85:105-115).
Conditions	Chemically defined CHO cell culture media at neutral pH; fed-batch and perfusion-mimic conditions.

Why This Matters

Procurement of Ala-Cys as a soluble cysteine source is justified when formulation flexibility, elimination of cystine precipitation, and compatibility with high-density cell culture processes are required, with the monomer offering the additional advantage of serving as a precursor for custom dimer synthesis if needed.

• [1] Song J, Park SY, Lee DY. Characterization and design of dipeptide media formulation for scalable therapeutic production. Appl Microbiol Biotechnol. 2025;109(1):7. doi:10.1007/s00253-024-13402-0 View Source
• [2] Ladiwala P, Cai X, Naik HM, Aliyu L, Schilling M, Antoniewicz MR, Betenbaugh MJ. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism. Metab Eng. 2024;85:105-115. doi:10.1016/j.ymben.2024.07.004 View Source

Ala-Cys: Application Scenarios

Sustained-Release Cysteine Source in CHO Culture

When process developers require a cysteine source that avoids rapid depletion and maintains intracellular cysteine availability over extended culture durations, Ala-Cys is the appropriate procurement choice over free cysteine. Its slower uptake kinetics translate to improved glycolysis efficiency and increased monoclonal antibody titer, as documented in cross-study comparisons . This application directly leverages the kinetic differentiation established in Evidence Item 2 of Section 3.

Tunable Antioxidant Peptide Design

For research programs designing antioxidant peptides with predictable structure-activity relationships, Ala-Cys serves as a reference compound representing the C-terminal cysteine configuration. The QSAR model established in Garro et al. (2024) provides a quantitative framework (R²train = 0.947) for predicting that Ala-Cys will exhibit lower antioxidant activity than N-terminal cysteine dipeptides such as Cys-Ala . Researchers should procure Ala-Cys when the experimental design requires a dipeptide with attenuated radical-scavenging activity or when the C-terminal cysteine position is essential for downstream conjugation chemistry.

Stable Bis-Complex Metal Coordination

In coordination chemistry research where the formation of stable [S,O] bis-complexes with Co(II), Zn(II), or Cd(II) is desired, Ala-Cys is the correct procurement choice over Phe-Cys (which introduces aromatic-side-chain perturbations) or Ala-Ala-Cys (which adds an extra amide coordination site). The potentiometric and spectroscopic characterization by Cherifi et al. (1990) confirms that Ala-Cys forms stable monomeric/oligomeric complexes whose speciation is metal- and ratio-dependent . This application is directly supported by Evidence Item 3 of Section 3.

Cystine-Free Media for CHO Cell Culture

When formulators need to eliminate cystine precipitation in concentrated feed media, Ala-Cys monomer provides a soluble cysteine source that can be used directly or as a precursor for the validated Ala-Cys-Cys-Ala (ACCA) dimer. The ACCA dimer has been demonstrated at pilot scale to replace cysteine/cystine entirely, improving cell growth and metabolic profiles while simplifying media preparation logistics . Procurement of the monomer supports both direct-use and custom-dimer-synthesis workflows, offering flexibility that ready-made dimer products cannot match.

Application

Selection Property

Validation Focus

Sustained-Release Cysteine in CHO Culture

Slow uptake kinetics with sustained intracellular availability

Review glycolysis efficiency and mAb titer endpoints in fed-batch models

Tunable Antioxidant Peptide Research

C-terminal cysteine position with predicted attenuated activity

Cross-reference with QSAR model predictions for sequence-activity relationships

Defined Metal-Coordination Studies

Stable [S,O] bis-complex formation with Co, Zn, and Cd ions

Confirm stoichiometry and geometry via potentiometric and spectroscopic data

Cystine-Free Feed Media Formulation

High solubility as a cysteine source; precursor to validated ACCA dimer

Assess solubility and stability in chemically defined media at neutral pH